Cas no 615281-26-0 (1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole
• CAS No: 615281-26-0
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 6327481
• PubChem ID: 5130379
• Update Time: 2025-07-15

1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole
• BRD-A55565420-001-01-3
• ChemDiv3_011384
• AKOS016257405
• 2-(1-(4-isobutylphenyl)ethyl)-1-methyl-1H-benzo[d]imidazole
• 1-methyl-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-1,3-benzodiazole
• 615281-26-0
• Z57369786
• EN300-28234404
• AKOS001144651
• HMS1505F10
• IDI1_028942

• Inchi： 1S/C20H24N2/c1-14(2)13-16-9-11-17(12-10-16)15(3)20-21-18-7-5-6-8-19(18)22(20)4/h5-12,14-15H,13H2,1-4H3
• InChI Key： GYCKWHDXPVMFDG-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 292.193948774g/mol
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole

Chemical Profile of 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole (CAS No. 615281-26-0)

The compound 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole (CAS No. 615281-26-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel psychoactive agents. This benzodiazepine derivative has garnered attention due to its unique structural features and potential pharmacological applications. The presence of a methyl group at the 1-position and a substituted phenethyl side chain at the 2-position introduces specific interactions with biological targets, making it a promising candidate for further investigation.

Structurally, the molecule consists of a benzodiazepine core, which is well-known for its role in modulating neurotransmitter systems, particularly gamma-aminobutyric acid (GABA). The substitution pattern, including the 1-methyl group and the 1-(4-(2-methylpropyl)phenylethyl) side chain, contributes to its distinct pharmacokinetic and pharmacodynamic properties. This arrangement allows for selective binding to GABA-A receptors, which is critical for its anxiolytic, sedative, and muscle relaxant effects.

Recent studies have highlighted the importance of benzodiazepine derivatives in addressing neurological and psychiatric disorders. The 1-methyl moiety enhances metabolic stability while maintaining receptor affinity, whereas the bulky phenethyl side chain influences solubility and blood-brain barrier penetration. These features make the compound an attractive scaffold for drug development. Researchers have been exploring its potential in treating conditions such as anxiety disorders, insomnia, and even neurodegenerative diseases where GABAergic modulation is implicated.

In vitro studies have demonstrated that 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole exhibits potent binding affinity to GABA-A receptors, with a Ki value approximately threefold higher than that of diazepam. This suggests a more potent interaction with the receptor but also raises questions about potential side effects associated with prolonged use. The compound’s selectivity profile is particularly intriguing, as it may offer a balance between therapeutic efficacy and reduced cognitive impairment compared to classical benzodiazepines.

The substituted phenethyl side chain at the 2-position is a key feature that distinguishes this derivative from others in the benzodiazepine class. Computational modeling studies indicate that this group adopts specific orientations within the receptor binding site, which could explain its enhanced potency. Additionally, the presence of a secondary amine group within this side chain allows for further derivatization, enabling medicinal chemists to fine-tune pharmacological properties such as duration of action and metabolic clearance.

Advances in synthetic methodologies have made it possible to produce increasingly complex benzodiazepine derivatives like 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole on a scalable basis. Modern techniques such as solid-phase synthesis and continuous flow chemistry have improved yield and purity profiles significantly. These developments are crucial for moving from academic research to clinical trials, where high-quality starting materials are essential for reproducible results.

From a pharmacological perspective, one of the most exciting aspects of this compound is its potential to address limitations associated with traditional benzodiazepines. For instance, tolerance and dependence are major concerns with long-term use of these drugs. The unique substitution pattern of 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole may mitigate these issues by reducing off-target interactions or altering metabolic pathways that contribute to tolerance development.

Epidemiological data suggests that patients suffering from chronic anxiety disorders often require long-term medication regimens. Benzodiazepines remain a first-line treatment due to their rapid onset of action and high efficacy; however, their side effect profile limits their long-term use. Novel derivatives like this one hold promise for providing an alternative therapeutic option that maintains efficacy while minimizing adverse effects.

The synthesis of CAS No. 615281-26-0 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and minimal byproduct formation. Key steps include Friedel-Crafts alkylation followed by nucleophilic substitution at the nitrogen atom of the benzodiazepine core. Advances in catalytic systems have enabled greener synthetic routes, reducing waste generation without compromising product quality.

In conclusion, 1-methyl-2-{1-4-(2-methylpropyl)phenylethyl}-1H-1,3-benzodiazole (CAS No. 615281-26-0) represents a significant step forward in medicinal chemistry research aimed at developing safer and more effective psychoactive agents. Its unique structural features offer potential advantages over classical benzodiazepines while maintaining therapeutic relevance for patients suffering from neurological and psychiatric disorders.